Cas no 20257-17-4 ( )

• Product Name: &nbsp
• CAS No: 20257-17-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 909397
• PubChem ID: 306109
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-methylpentanoic acid
• (2S,3S)-N-acetyl-2-amino-3-methylpentanoic acid
• N-Ac-(2S,3S)-Ile
• Nsc203805
• NSC203806
• NSC-203807
• EN300-297257
• N-acetyl-DL-isoleucine
• NSC203442
• 33601-90-0
• 2460646-17-5
• JDTWZSUNGHMMJM-UHFFFAOYSA-N
• CHEBI:84056
• Isoleucine, N-acetyl-, DL-
• 2-ACETAMIDO-3-METHYL-PENTANOIC ACID
• DTXSID20942377
• Q27157432
• DL-acetylalloisoleucine
• DB-047904
• N-(1-Hydroxyethylidene)isoleucine
• N-Acetyl-DL-alloisoleucine
• Oprea1_237024
• NSC203807
• AKOS000133806
• NSC-203806
• NS00015234
• 2-(acetylamino)-3-methylpentanoic acid
• AC-ILE-OH
• DL-Alloisoleucine, N-acetyl-
• Alloisoleucine, N-acetyl-
• NSC-203442
• SCHEMBL428458
• MFCD00066072
• SY110321
• SY025916
• N-Acetylisoleucine
• 20257-17-4
• 19764-31-9
• D-Alloisoleucine, N-acetyl-
• CS-11590
• MFCD00136538
• NSC-203805
•  

• Inchi： 1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： JDTWZSUNGHMMJM-UHFFFAOYSA-N
• SMILES： CCC(C(C(=O)O)NC(=O)C)C

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 1.01270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Isoleucine and derivatives